Cas no 920960-45-8 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-(cyclohexylamino)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-(cyclohexylamino)-
• CAS No: 920960-45-8
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 755028
• PubChem ID: 67277241
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-(cyclohexylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-(cyclohexylamino)-
• 4-(cyclohexylamino)-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• SCHEMBL2102211
• XURHXLXFCKDVPG-UHFFFAOYSA-N
• 920960-45-8
• DTXSID00736736

• Inchi： 1S/C14H17N3O2/c18-14(19)11-8-16-13-10(6-7-15-13)12(11)17-9-4-2-1-3-5-9/h6-9H,1-5H2,(H,18,19)(H2,15,16,17)
• InChI Key： XURHXLXFCKDVPG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(C=CN2)=C1NC1CCCCC1)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78Ų